Cas no 851810-44-1 (5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-44-1
• MF: C₂₄H₂₅FN₄OS
• MW: 436.544907331467
• CID: 6135851
• PubChem ID: 4224149
• Update Time: 2025-10-23

5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-fluorophenyl)[4-(phenylmethyl)-1-piperidinyl]methyl]-2-methyl-
• F0631-0218
• AKOS024589708
• 5-[(4-benzylpiperidin-1-yl)-(3-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• VU0488581-1
• 5-((4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 851810-44-1
• 5-[(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• Inchi： 1S/C24H25FN4OS/c1-16-26-24-29(27-16)23(30)22(31-24)21(19-8-5-9-20(25)15-19)28-12-10-18(11-13-28)14-17-6-3-2-4-7-17/h2-9,15,18,21,30H,10-14H2,1H3
• InChI Key： CQUGXLRUFZDQCO-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(F)=C3)N3CCC(CC4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 436.17331077g/mol
• Monoisotopic Mass: 436.17331077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 0.98±0.53(Predicted)

Additional information on 5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(4-Benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol (CAS No: 851810-44-1)

The compound 5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, identified by the CAS number 851810-44-1, is a complex organic molecule with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolo-thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a triazolo-thiazole ring system, which serves as a scaffold for various functional groups. The presence of a 4-benzylpiperidin group and a 3-fluorophenyl substituent adds complexity to the molecule and contributes to its unique pharmacological properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of agents targeting specific biological pathways.

One of the most notable aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. Researchers have explored its activity against various targets, including enzyme inhibitors and receptor agonists/antagonists. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the triazolo-thiazole core is typically achieved through cyclization reactions, while the substitution patterns are fine-tuned using nucleophilic aromatic substitution or coupling reactions. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

In terms of pharmacokinetics, studies have shown that this compound demonstrates favorable absorption and bioavailability profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in treating conditions where drug delivery is a challenge. Additionally, preliminary toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, the compound 5-(4-benzylpiperidin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol (CAS No: 851810-44-) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activities position it as a valuable tool in drug discovery and development efforts.